2-[(4,6-dimethyl-2-pyrimidinyl)thio]-N-(2-methylphenyl)acetamide

• IUPAC Name: 2-(4,6-dimethylpyrimidin-2-yl)sulfanyl-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C15H17N3OS/c1-10-6-4-5-7-13(10)18-14(19)9-20-15-16-11(2)8-12(3)17-15/h4-8H,9H2,1-3H3,(H,18,19)
• InChI Key: YHOSRIARZIXXKR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CSC2=NC(=CC(=N2)C)C
• Molecular Formula: C15H17N3OS
• Molecular Weight: 287.4 g/mol

Description

Synthesis Analysis

The synthesis of derivatives closely related to 2-[(4,6-dimethyl-2-pyrimidinyl)thio]-N-(2-methylphenyl)acetamide involves various chemical routes. One method involves the interaction of thiourea with acetylacetone in the presence of sodium ethoxide, producing a scaffold of 4,6-dimethyl-2-thiopyrimidine. Subsequent alkylation with α-chloroacetamides in a Dimethylformamide (DMF) environment yields the desired thioacetamide derivatives (Severina et al., 2020).

Molecular Structure Analysis

The molecular structure of related 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides has been determined, showing a folded conformation about the methylene C atom of the thioacetamide bridge. This conformation is stabilized by an intramolecular N—H⋯N hydrogen bond (Subasri et al., 2016).

Chemical Reactions and Properties

Reactions under microwave irradiation involving 2-amino-4,5-dimethyl-thiophene-3-carboxamide with iso(and isothio)cyanates have shown the capability of synthesizing thieno[2,3-d]pyrimidines, indicating the versatility of pyrimidine derivatives in chemical synthesis (Davoodnia et al., 2009).

Physical Properties Analysis

Physical properties, including crystal structures and bonding configurations, have been characterized for compounds structurally similar to 2-[(4,6-dimethyl-2-pyrimidinyl)thio]-N-(2-methylphenyl)acetamide. These studies help in understanding the solid-state properties and the potential for forming specific molecular assemblies (Subasri et al., 2017).

Chemical Properties Analysis

The chemical properties of related compounds involve the formation of isoxazolines and isoxazoles through [3+2] cycloaddition, showcasing the reactivity of pyrimidinyl derivatives and their potential for creating a diverse range of chemical structures (Rahmouni et al., 2014).